1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C21H26N2O3/c1-15-5-4-6-18(16(15)2)23-9-7-22(8-10-23)13-17-11-19(24-3)21-20(12-17)25-14-26-21/h4-6,11-12H,7-10,13-14H2,1-3H3
• InChI Key: FDZKBDXUUWBIHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC4=C(C(=C3)OC)OCO4)C
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is a compound that belongs to the family of piperazines. This compound has gained significant attention in scientific research due to its potential pharmacological properties. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is not fully understood. However, studies have suggested that the compound may act by inhibiting various enzymes and proteins involved in the growth and survival of cancer cells. The compound has also been found to modulate various signaling pathways involved in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been found to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and modulate signaling pathways involved in neurodegeneration. Additionally, the compound has been found to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has several advantages for lab experiments. The compound is easy to synthesize, has low toxicity, and is well-tolerated in animal studies. However, the compound has some limitations, including limited solubility in water and poor bioavailability.

Future Directions

1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has several potential future directions. The compound can be further studied for its potential use in treating various diseases such as cancer, inflammation, and neurological disorders. Additionally, the compound can be modified to improve its solubility and bioavailability. Further studies can also be conducted to elucidate the mechanism of action of the compound and identify potential drug targets.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine can be synthesized using various methods. One of the most commonly used methods involves the reaction of 1-(2,3-dimethylphenyl)piperazine with 4-(chloromethyl)-2,5-dimethoxybenzaldehyde in the presence of a base. The reaction yields the desired compound as a white solid with a high purity.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been studied extensively for its potential pharmacological properties. The compound has been found to have significant activity against various diseases such as cancer, inflammation, and neurological disorders. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, the compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.